Cas no 2169061-80-5 (5-(1H-indol-3-yl)-1H-pyrazol-4-amine)

• Product Name: 5-(1H-indol-3-yl)-1H-pyrazol-4-amine
• CAS No: 2169061-80-5
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 5866956
• PubChem ID: 136310425
• Update Time: 2025-08-02

5-(1H-indol-3-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indol-3-yl)-1H-pyrazol-4-amine
• EN300-1827479
• 2169061-80-5

• Inchi： 1S/C11H10N4/c12-9-6-14-15-11(9)8-5-13-10-4-2-1-3-7(8)10/h1-6,13H,12H2,(H,14,15)
• InChI Key： JNCOFFKPIYWVEG-UHFFFAOYSA-N
• SMILES： N1C=C(C2=C(C=NN2)N)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 198.090546336g/mol
• Monoisotopic Mass: 198.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.5Ų

Additional information on 5-(1H-indol-3-yl)-1H-pyrazol-4-amine

Recent Advances in the Study of 5-(1H-indol-3-yl)-1H-pyrazol-4-amine (CAS: 2169061-80-5): A Promising Scaffold in Medicinal Chemistry

The compound 5-(1H-indol-3-yl)-1H-pyrazol-4-amine (CAS: 2169061-80-5) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold, which combines indole and pyrazole moieties, has demonstrated potential in the development of novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its efficacy and selectivity.

One of the most notable advancements in the study of 5-(1H-indol-3-yl)-1H-pyrazol-4-amine is its application in oncology. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory activity against protein kinases involved in cancer cell proliferation. Specifically, the compound was found to selectively target the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis. The study employed molecular docking and in vitro assays to demonstrate the compound's high binding affinity and low cytotoxicity to normal cells, suggesting its potential as a lead candidate for anticancer drug development.

In addition to its anticancer properties, 5-(1H-indol-3-yl)-1H-pyrazol-4-amine has shown promise in the treatment of neurodegenerative diseases. A recent preprint on bioRxiv highlighted its neuroprotective effects in models of Alzheimer's disease. The compound was found to reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells, possibly through modulation of the Nrf2 pathway. These findings open new avenues for the development of multifunctional agents that can simultaneously target multiple pathological pathways in neurodegenerative disorders.

The synthetic accessibility of 5-(1H-indol-3-yl)-1H-pyrazol-4-amine has also been a subject of recent research. A 2024 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route using microwave-assisted catalysis, which significantly reduces reaction times and improves purity compared to traditional methods. This advancement is particularly important for scaling up production for preclinical and clinical studies, addressing one of the key challenges in the translation of this scaffold into viable therapeutics.

Despite these promising developments, challenges remain in the optimization of 5-(1H-indol-3-yl)-1H-pyrazol-4-amine derivatives. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic medicinal chemistry optimization. Recent computational studies utilizing machine learning models to predict ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties have provided valuable insights for guiding these optimization efforts.

In conclusion, 5-(1H-indol-3-yl)-1H-pyrazol-4-amine (CAS: 2169061-80-5) represents a highly versatile scaffold with broad therapeutic potential. The latest research underscores its value in drug discovery, particularly in oncology and neurodegenerative diseases, while also highlighting the need for further optimization to overcome current limitations. As synthetic methodologies and computational tools continue to advance, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.